Cas no 200880-29-1 (Pyrano[3,4-b]indole-1-ethanol, 1,8-diethyl-1,3,4,9-tetrahydro-, (1S)-)

Pyrano[3,4-b]indole-1-ethanol, 1,8-diethyl-1,3,4,9-tetrahydro-, (1S)- structure

200880-29-1 structure

Product Name:Pyrano[3,4-b]indole-1-ethanol, 1,8-diethyl-1,3,4,9-tetrahydro-, (1S)-

CAS No:200880-29-1

Molecular Formula:C₁₇H₂₃NO₂

Molecular Weight:273.37002491951

CID:6626874

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Pyrano[3,4-b]indole-1-ethanol, 1,8-diethyl-1,3,4,9-tetrahydro-, (1S)- Properties

Names and Identifiers

- Pyrano[3,4-b]indole-1-ethanol, 1,8-diethyl-1,3,4,9-tetrahydro-, (1S)-
- InChIKey： IFMKEMYYSBDUOL-KRWDZBQOSA-N
- Inchi： 1S/C17H23NO2/c1-3-12-6-5-7-13-14-8-11-20-17(4-2,9-10-19)16(14)18-15(12)13/h5-7,18-19H,3-4,8-11H2,1-2H3/t17-/m0/s1
- SMILES： N1C2=C(C=CC=C2CC)C2CCO[C@@](CC)(CCO)C1=2

Experimental Properties

Boiling Point: 455.6±40.0 °C(Predicted)
pka: 14.87±0.10(Predicted)
Density: 1.122±0.06 g/cm3(Predicted)

Pyrano[3,4-b]indole-1-ethanol, 1,8-diethyl-1,3,4,9-tetrahydro-, (1S)- Related Literature

1. Metallomics scope

Metallomics, 2010,2, 365-365
2. Catalyzed KSiH3 as a reversible hydrogen storage material†

R. Janot,D. Clémençon,J.-N. Chotard J. Mater. Chem. A, 2016,4, 19045-19052
3. Direct fabrication of tri-metallic PtPdCu tripods with branched exteriors for the oxygen reduction reaction†

Hongjing Wang,Shuli Yin,You Xu,Xiaonian Li,Abdulmohsen Ali Alshehri,Hairong Xue,Yusuf Valentino Kaneti,Liang Wang J. Mater. Chem. A, 2018,6, 8662-8668
4. To what extent do the nanostructured photoelectrodes perform better than their macrocrystalline counterparts?

Jan Augustynski,Renata Solarska Catal. Sci. Technol., 2013,3, 1810-1814
5. Small-molecule inhibitors of bacterial-producing metallo-β-lactamases: insights into their resistance mechanisms and biochemical analyses of their activities

Chien Fung Chong,Mohd Nizam Mordi RSC Med. Chem., 2023,14, 1012-1048
6. SNARE mimic peptide triggered membrane fusion kinetics revealed using single particle techniques†

Guus van der Borg,Niek Crone,Aimee L. Boyle,Alexander Kros,Wouter H. Roos Phys. Chem. Chem. Phys., 2023,25, 13019-13026
7. Courses

Analyst, 1995,120, 26N-26N
8. 3d–4f heterometallic complexes by the reduction of transition metal carbonyls with bulky LnII amidinates†

Ravi Yadav,Md Elius Hossain,Ramees Peedika Paramban,Thomas Simler,Christoph Schoo,Jun Wang,Glen B. Deacon,Peter C. Junk,Peter W. Roesky Dalton Trans., 2020,49, 7701-7707
9. Chemical strategies to modify amyloidogenic peptides using iridium(iii) complexes: coordination and photo-induced oxidation†

Jung Seung Nam,Hyun-Woo Rhee,Tae-Hyuk Kwon,Mi Hee Lim Chem. Sci., 2019,10, 6855-6862
10. Ultratrace speciation analysis of organolead in water by gas chromatography–atomic emission spectrometry after in-liner preconcentration

J. Anal. At. Spectrom., 1992,7, 987-992

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